![molecular formula C13H11BrO5S B2359937 5-{[(4-Bromo-3-methylphenyl)sulfonyl]methyl}furan-2-carboxylic acid CAS No. 1232781-62-2](/img/structure/B2359937.png)
5-{[(4-Bromo-3-methylphenyl)sulfonyl]methyl}furan-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“5-{[(4-Bromo-3-methylphenyl)sulfonyl]methyl}furan-2-carboxylic acid” is a chemical compound with the molecular formula C13H11BrO5S. It is a complex organic compound that contains a furan ring, a carboxylic acid group, and a sulfonyl group .
Synthesis Analysis
The synthesis of such compounds often involves radical reactions . Protodeboronation of pinacol boronic esters utilizing a radical approach has been reported . This process is paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation .Molecular Structure Analysis
The molecular structure of this compound includes a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen atom . The compound also contains a sulfonyl group attached to a 4-bromo-3-methylphenyl group.Chemical Reactions Analysis
The compound can undergo various chemical reactions. For instance, it can participate in free radical reactions . Substitutions at the benzylic position can be either SN1 or SN2 .Scientific Research Applications
Organic Synthesis and Functionalization
- Pinacol Boronic Esters : 5-{[(4-Bromo-3-methylphenyl)sulfonyl]methyl}furan-2-carboxylic acid can serve as a precursor for pinacol boronic esters. These esters are valuable building blocks in organic synthesis, particularly in Suzuki–Miyaura couplings . They enable the introduction of functional groups (e.g., halogenations, aminations, and C–C bond formations) through subsequent transformations.
Hydromethylation of Alkenes
- The compound allows for formal anti-Markovnikov alkene hydromethylation. When paired with a Matteson–CH₂–homologation, it facilitates the addition of a methyl group to alkenes at the less substituted carbon. This transformation is valuable but previously unknown .
Single-Molecule Magnet Synthesis
- 2-Furoic acid has been employed in the synthesis of single-molecule magnets. These fascinating materials exhibit unique magnetic properties at the molecular level and find applications in data storage and quantum computing .
Antidiabetic Vanadyl Complexes
- The compound contributes to the synthesis of orally active antidiabetic vanadyl complexes. These complexes, such as bis(α-furancarboxylato)oxovanadium(IV), have potential therapeutic applications in managing diabetes .
Total Synthesis of Natural Products
Future Directions
properties
IUPAC Name |
5-[(4-bromo-3-methylphenyl)sulfonylmethyl]furan-2-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11BrO5S/c1-8-6-10(3-4-11(8)14)20(17,18)7-9-2-5-12(19-9)13(15)16/h2-6H,7H2,1H3,(H,15,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBBXZCKHIDSBGR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)CC2=CC=C(O2)C(=O)O)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11BrO5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.